Methyl 4-(((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)carbamoyl)benzoate

• IUPAC Name: methyl 4-[[1-(thiophen-3-ylmethyl)piperidin-4-yl]methylcarbamoyl]benzoate
• InChI: InChI=1S/C20H24N2O3S/c1-25-20(24)18-4-2-17(3-5-18)19(23)21-12-15-6-9-22(10-7-15)13-16-8-11-26-14-16/h2-5,8,11,14-15H,6-7,9-10,12-13H2,1H3,(H,21,23)
• InChI Key: KXCPZZRDWNSCEJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)NCC2CCN(CC2)CC3=CSC=C3
• Molecular Formula: C20H24N2O3S
• Molecular Weight: 372.5 g/mol

Description

“Methyl 4-(((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)carbamoyl)benzoate” is a complex organic compound. It contains a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction.

Chemical Reactions Analysis

The chemical reactions involving piperidine derivatives are diverse and can lead to the formation of various substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The reactant undergoes a series of successive protonations.

Scientific Research Applications

Antimalarial Activity

One of the significant applications of this compound is in the field of antimalarial research. Structurally similar synthetic 1, 4-disubstituted piperidines have shown high selectivity for resistant Plasmodium falciparum. These compounds inhibit parasite growth significantly, suggesting potential for the development of novel antimalarial molecules.

Antiviral Activity

Indole derivatives, which share structural similarities with the compound , have demonstrated antiviral properties. Specific derivatives have shown inhibitory activity against influenza A and Coxsackie B4 virus. This suggests that “Methyl 4-(((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)carbamoyl)benzoate” may also have potential antiviral applications.

Anti-inflammatory Activity

Indole derivatives have also been associated with anti-inflammatory properties. While specific studies on “Methyl 4-(((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)carbamoyl)benzoate” are not available, the structural similarities suggest potential for anti-inflammatory applications.

Anticancer Activity

Indole derivatives have shown potential in anticancer research. The structural similarities between these derivatives and “Methyl 4-(((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)carbamoyl)benzoate” suggest that this compound could also be explored for anticancer properties.

Antimicrobial Activity

Indole derivatives have demonstrated antimicrobial properties. Given the structural similarities, “Methyl 4-(((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)carbamoyl)benzoate” may also have potential antimicrobial applications.

Antitubercular Activity

Indole derivatives have shown activity against Mycobacterium tuberculosis. This suggests that “Methyl 4-(((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)carbamoyl)benzoate” could potentially be used in antitubercular research.

Future Directions

Piperidine derivatives are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Future research may focus on discovering and biologically evaluating potential drugs containing the piperidine moiety.